1,3,5-Tris(2-propynyloxy)benzene

• IUPAC Name: 1,3,5-tris(prop-2-ynoxy)benzene
• InChI: InChI=1S/C15H12O3/c1-4-7-16-13-10-14(17-8-5-2)12-15(11-13)18-9-6-3/h1-3,10-12H,7-9H2
• InChI Key: WVZIFQJSKQJHDU-UHFFFAOYSA-N
• Canonical SMILES: C#CCOC1=CC(=CC(=C1)OCC#C)OCC#C
• Molecular Formula: C15H12O3
• Molecular Weight: 240.25 g/mol

Description

1,3,5-Tris(2-propynyloxy)benzene (TPB) is an organic compound with the molecular formula C18H18O3. It is a colorless solid with a faint odor and is soluble in organic solvents. TPB is a derivative of benzene and is used in a variety of organic synthesis reactions. It is also used as a reagent in the synthesis of other organic compounds.

Scientific Research Applications

Chemical Synthesis

“1,3,5-Tris(2-propynyloxy)benzene” is used in the synthesis of various chemical compounds. .

Dye-Sensitized Solar Cell Materials

. This application is particularly important in the field of renewable energy.

Metal-Organic Frameworks (MOFs)

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Analytical Chemistry

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Synthesis routes and methods

Procedure details

Trihydroxybenzene (0.5 g 3.08 mmol) and propargyl bromide (4 ml, 12 mmol) were dissolved in 10 mL THF, dry potassium carbonate (3.75 g, 12 mmol) and catalytic amount 18-crown-6-ether was added. The reaction mixture was stirred at room temperature for 18 h. The solvent was evaporated and the mixture was dissolved in DCM, washed with brine. Concentration afforded crude product which was further purified by silica gel chromatography (1:2 ethyl acetate:hexane), giving compounds 17 0.54 g (72%). TLC (1:2 ethyl acetate:hexane): Rf=0.36. 1H NMR (400 MHz, CDCl3) δ 6.26 (3H, s), 4.64 (6H, d, J=2.4 Hz), 2.54 (3H, t, J=2.4 Hz). 13C NMR (100 MHz, CDCl3) δ 159.41, 95.50, 78.35, 75.88, 56.04. Low-resolution mass spectrum (ESI) calcd. for C15H13O3 [M+H]+: 241.08. Found: 241.00.